1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3-chlorophenyl)-5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C17H13ClN6O/c1-10-5-2-3-8-13(10)16-20-17(25-22-16)14-15(19)24(23-21-14)12-7-4-6-11(18)9-12/h2-9H,19H2,1H3
• InChI Key: NGELWNLNCXPSAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=C(N(N=N3)C4=CC(=CC=C4)Cl)N
• Molecular Formula: C17H13ClN6O
• Molecular Weight: 352.8 g/mol

Description

1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is not well understood. However, it is believed to interact with specific molecular targets in cells, leading to biological effects.
Biochemical and Physiological Effects
Studies have shown that 1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine exhibits anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the growth of certain bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine in lab experiments is its potential therapeutic properties. However, its mechanism of action is not well understood, which may limit its use in certain experiments.

Future Directions

For research on 1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine include further studies on its mechanism of action and its potential therapeutic applications. It may also be used as a starting material for the synthesis of new compounds with improved properties.

Synthesis Methods

The synthesis method of 1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine involves the reaction of 3-(o-tolyl)-1,2,4-oxadiazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 3-azido-1-(3-chlorophenyl)propan-1-amine and sodium azide to yield the final product.

Scientific Research Applications

1-(3-chlorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine has potential applications in scientific research, particularly in the field of medicinal chemistry. It can be used as a starting material for the synthesis of new compounds with potential therapeutic properties.